Cas no 1705096-76-9 (4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane)

• Product Name: 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane
• CAS No: 1705096-76-9
• MF: C₁₇H₁₇NO₃S₂
• MW: 347.451781988144
• CID: 5366226
• Update Time: 2025-05-22

4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 1,3-benzodioxol-5-yl-(7-thiophen-2-yl-1,4-thiazepan-4-yl)methanone
• 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane

• Inchi： 1S/C17H17NO3S2/c19-17(12-3-4-13-14(10-12)21-11-20-13)18-6-5-16(23-9-7-18)15-2-1-8-22-15/h1-4,8,10,16H,5-7,9,11H2
• InChI Key： QFFXZATVUWEQOK-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)(N1CCC(C2SC=CC=2)SCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane

Research Briefing on 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane (CAS: 1705096-76-9)

The compound 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane (CAS: 1705096-76-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly those involved in inflammation and neurodegenerative diseases. The benzodioxole and thiophene moieties in its structure are known to contribute to its binding affinity for various protein targets, making it a promising scaffold for further drug development. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action and optimize its pharmacological properties.

One of the key findings from recent investigations is the compound's ability to inhibit certain enzymes involved in the production of pro-inflammatory cytokines. This suggests potential applications in the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary in vitro studies have demonstrated its neuroprotective effects, which could be leveraged in the development of therapies for Alzheimer's and Parkinson's diseases.

The synthesis of 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane has been optimized to improve yield and purity, with recent reports detailing novel catalytic methods that enhance efficiency. These advancements are critical for scaling up production for preclinical and clinical studies. Furthermore, structural analogs of the compound are being explored to identify derivatives with improved pharmacokinetic profiles and reduced off-target effects.

In conclusion, 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane represents a promising candidate for further drug development, with potential applications in inflammation and neurodegeneration. Ongoing research is expected to provide deeper insights into its therapeutic potential and pave the way for clinical trials. This briefing underscores the importance of continued investigation into this compound and its derivatives to unlock their full medicinal value.